![molecular formula C7H5N3O3 B2822441 8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid CAS No. 1891207-98-9](/img/structure/B2822441.png)
8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid
Overview
Description
“8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid” is a chemical compound with the CAS Number: 1891207-98-9 . It has a molecular weight of 179.13 . This compound is a powder at room temperature .
Synthesis Analysis
Imidazo[1,2-a]pyrazine acts as a versatile scaffold in organic synthesis and drug development . The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyrazine derivatives .Molecular Structure Analysis
The IUPAC name of this compound is 8-oxo-7,8-dihydroimidazo[1,2-a]pyrazine-2-carboxylic acid . Its InChI code is 1S/C7H5N3O3/c11-6-5-9-4(7(12)13)3-10(5)2-1-8-6/h1-3H,(H,8,11)(H,12,13) .Chemical Reactions Analysis
The direct functionalization of imidazo[1,2-a]pyrazines has been achieved through various strategies including transition metal catalysis, metal-free oxidation, and photocatalysis .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The compound is stable under normal temperatures and pressures .Scientific Research Applications
- Imidazo[1,2-a]pyrazine serves as a versatile scaffold in organic synthesis. Researchers have explored its reactivity and multifarious biological activities . Its unique structure makes it an attractive candidate for designing novel compounds with potential therapeutic applications.
- Studies have evaluated the antibacterial and antifungal activity of this compound. Researchers measure the effectiveness in terms of the diameters of zones of inhibition . Investigating its antimicrobial potential could lead to the development of new drugs or antimicrobial agents.
- An efficient method for synthesizing imidazo[1,2-a]pyrazines involves iodine catalysis. This compound participates in one-pot three-component condensations, leading to the formation of diverse products . Researchers can further optimize this synthetic route.
Organic Synthesis and Drug Development
Antimicrobial Properties
Iodine-Catalyzed Synthesis
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyrazine derivatives are known to be versatile scaffolds in organic synthesis and drug development .
Mode of Action
It’s known that imidazo[1,2-a]pyridines, a closely related class of compounds, can undergo various radical reactions for direct functionalization .
Result of Action
Some imidazo[1,2-a]pyrazine derivatives have shown significant anti-cancer activities .
properties
IUPAC Name |
8-oxo-7H-imidazo[1,2-a]pyrazine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O3/c11-6-5-9-4(7(12)13)3-10(5)2-1-8-6/h1-3H,(H,8,11)(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQMLZKFKSUKHPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=C(N=C2C(=O)N1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1891207-98-9 |
Source
|
| Record name | 8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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